4-(hexanoylamino)-N-(tetrahydro-2-furanylmethyl)benzamide

• IUPAC Name: 4-(hexanoylamino)-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C18H26N2O3/c1-2-3-4-7-17(21)20-15-10-8-14(9-11-15)18(22)19-13-16-6-5-12-23-16/h8-11,16H,2-7,12-13H2,1H3,(H,19,22)(H,20,21)
• InChI Key: KFUATFGFYULQBE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)NC1=CC=C(C=C1)C(=O)NCC2CCCO2
• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol

Description

4-(hexanoylamino)-N-(tetrahydro-2-furanylmethyl)benzamide, also known as C16, is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of benzamides and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-(hexanoylamino)-N-(tetrahydro-2-furanylmethyl)benzamide is not fully understood. However, it has been proposed that 4-(hexanoylamino)-N-(tetrahydro-2-furanylmethyl)benzamide may act by inhibiting the activity of enzymes involved in cell division and proliferation. It has also been suggested that 4-(hexanoylamino)-N-(tetrahydro-2-furanylmethyl)benzamide may induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway.
Biochemical and Physiological Effects:
4-(hexanoylamino)-N-(tetrahydro-2-furanylmethyl)benzamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of phosphodiesterase 4 (PDE4), an enzyme that plays a key role in inflammation. It has also been found to inhibit the activity of histone deacetylase (HDAC), an enzyme that is involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

4-(hexanoylamino)-N-(tetrahydro-2-furanylmethyl)benzamide has several advantages as a research tool. It is a synthetic compound that can be easily synthesized in the lab. It has also been found to exhibit potent anti-cancer properties, making it a promising candidate for cancer research. However, 4-(hexanoylamino)-N-(tetrahydro-2-furanylmethyl)benzamide has some limitations as well. It has been found to exhibit poor solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-(hexanoylamino)-N-(tetrahydro-2-furanylmethyl)benzamide. One area of research could be to study the effects of 4-(hexanoylamino)-N-(tetrahydro-2-furanylmethyl)benzamide on other types of cancer cells. Another area of research could be to investigate the potential use of 4-(hexanoylamino)-N-(tetrahydro-2-furanylmethyl)benzamide in combination with other anti-cancer drugs. Additionally, further studies could be conducted to elucidate the mechanism of action of 4-(hexanoylamino)-N-(tetrahydro-2-furanylmethyl)benzamide and to identify potential targets for drug development.

Scientific Research Applications

4-(hexanoylamino)-N-(tetrahydro-2-furanylmethyl)benzamide has been studied extensively for its potential applications in scientific research. One of the key areas of research has been in the field of cancer research. 4-(hexanoylamino)-N-(tetrahydro-2-furanylmethyl)benzamide has been found to exhibit anti-cancer properties by inhibiting the growth and proliferation of cancer cells. It has also been found to induce apoptosis in cancer cells, thereby promoting their death.